Lithium iodide hydrate

• IUPAC Name: lithium;iodide;hydrate
• InChI: InChI=1S/HI.Li.H2O/h1H;;1H2/q;+1;/p-1
• InChI Key: WAZWGFFJLSIDMX-UHFFFAOYSA-M
• Canonical SMILES: [Li+].O.[I-]
• Molecular Formula: H2ILiO
• Molecular Weight: 151.9 g/mol
• CAS No.: 7790-22-9, 85017-80-7

Description

Contextual Overview of Lithium Halides and Their Hydrates in Advanced Materials Science

Lithium halides, a group of salts with the chemical formula LiX (where X is a halogen such as chlorine, bromine, or iodine), are fundamental compounds in the field of advanced materials science. These salts are characterized by their hygroscopic nature, meaning they readily absorb moisture from the environment to form crystalline hydrates. vedantu.com The small size of the lithium ion (Li+) gives it a high charge density, enabling it to polarize water molecules effectively and incorporate them into its crystal lattice as water of crystallization. vedantu.com This property is less pronounced in other alkali metal halides, which typically form anhydrous salts. vedantu.com

The ability of lithium halides to form various hydrates (e.g., monohydrates, dihydrates, trihydrates, and pentahydrates) is central to many of their applications. researchgate.netnih.goviucr.org In each of these hydrated forms, the lithium cation is typically coordinated octahedrally by water molecules and/or halide ions. researchgate.netnih.goviucr.org The presence of this hydration water significantly influences the physical and chemical properties of the salt, including its solubility, melting point, and ionic conductivity. vulcanchem.com

In materials science, lithium halides and their hydrates are investigated for a wide range of applications. Their high solubility and low eutectic temperatures make their aqueous solutions suitable for refrigeration techniques and thermal energy storage systems. iucr.orgosti.gov Furthermore, their role as electrolytes is a major area of research, particularly for energy storage technologies like lithium-ion batteries. openpr.com The high ionic conductivity and electrochemical stability of lithium halides are critical for developing next-generation solid-state batteries, which promise improved safety and higher energy density compared to traditional batteries with flammable organic electrolytes. openpr.comrsc.org

Historical Perspectives on Lithium Iodide Hydrate (B1144303) Investigations

Early investigations into lithium iodide and its hydrates laid the groundwork for understanding its fundamental properties. One of the seminal studies on its structure was published in 1934 by C.D. West, which detailed the crystal structures of several hydrated compounds, including lithium iodide trihydrate. crystallography.net This early crystallographic work provided the first glimpse into the spatial arrangement of atoms within the hydrated salt.

Further research in the mid-20th century continued to build upon this foundation. A 1953 paper on the mass spectrum of lithium iodide presented at a meeting of the ASTM Committee E-14 on Mass Spectrometry provided new insights into the behavior of the compound in the vapor phase, noting the formation of various molecular ions. osti.gov Phase diagrams for the lithium iodide-water system were compiled, drawing on data from sources like Linke & Seidell's 1965 publication, which helped to define the conditions under which different hydrates (mono-, di-, and trihydrates) are stable phases. researchgate.net These foundational studies were crucial for establishing the basic physical chemistry of lithium iodide hydrate, which enabled its later application in more complex systems.

Current Research Significance and Multifaceted Applications of this compound

This compound is a compound of significant interest in contemporary research due to its versatile properties and wide-ranging applications across multiple high-technology sectors. chemimpex.comnetascientific.com Its utility stems from its hygroscopic nature, high ionic conductivity, and reactivity as a chemical reagent. chemimpex.comnetascientific.com

A primary area of modern research is its use in energy storage and conversion. This compound is a key component in electrolytes for various battery systems. chemimpex.com It is employed as an electrolyte additive in lithium-sulfur (Li-S) batteries, where it helps to enhance cycle life. selleck.co.jpsigmaaldrich.com In solid-state batteries, it is used as a solid-state electrolyte, which is critical for developing safer, high-temperature energy storage devices. samaterials.comcymitquimica.comwikipedia.org Research has also demonstrated its role in self-forming rechargeable Li/I2 batteries. osti.gov Beyond batteries, a complex of lithium iodide and iodine serves as an electrolyte in dye-sensitized solar cells (DSSCs), contributing to their efficiency. samaterials.comwikipedia.orgfuncmater.com

In organic synthesis, this compound is valued as a versatile reagent. It is used to facilitate the cleavage of carbon-oxygen bonds, such as in the conversion of methyl esters to carboxylic acids. wikipedia.orgthermofisher.com It also functions as a source of nucleophilic iodide, a mild Lewis acid, and an additive for organometallic-mediated transformations. samaterials.comthermofisher.com

The compound's physical properties are also harnessed for specific applications. Its ability to absorb moisture makes it an effective desiccant for humidity control in the packaging of sensitive electronics and pharmaceuticals. vulcanchem.comchemimpex.comnetascientific.com Additionally, it is explored for thermal management applications due to its capacity to conduct heat effectively. vulcanchem.comchemimpex.com

The table below summarizes the key research findings and applications for this compound.

Application Area	Specific Use	Key Research Finding/Property Utilized	Citations
Energy Storage	Electrolyte in lithium-ion and solid-state batteries	High ionic conductivity and electrochemical stability. openpr.com Used for high-temperature batteries and long-life batteries for devices like artificial pacemakers. samaterials.comcymitquimica.comwikipedia.orgfuncmater.com	openpr.comsamaterials.comcymitquimica.comwikipedia.orgfuncmater.com
Electrolyte additive in Li-S batteries	Induces the formation of a protective coating on electrodes, preventing polysulfide dissolution and enhancing cell performance. sigmaaldrich.com	selleck.co.jpsigmaaldrich.com
Energy Conversion	Electrolyte in dye-sensitized solar cells (DSSCs)	Used in a complex with iodine to facilitate the redox process within the cell. samaterials.comfuncmater.com	samaterials.comwikipedia.orgfuncmater.com
Organic Synthesis	Reagent for C-O bond cleavage	Effectively converts methyl esters to carboxylic acids and is used in reactions involving epoxides. wikipedia.orgthermofisher.com	wikipedia.orgthermofisher.com
Catalyst and Additive	Acts as a mild Lewis acid and an additive in various organometallic transformations. samaterials.comthermofisher.com	samaterials.comthermofisher.com
Materials Science	Humidity Control	Highly hygroscopic nature allows it to be used as a desiccant to protect moisture-sensitive components. vulcanchem.comchemimpex.comnetascientific.com	vulcanchem.comchemimpex.comnetascientific.com
Neutron Detection	The solid is used as a phosphor for detecting neutrons. samaterials.comwikipedia.orgfuncmater.com	samaterials.comwikipedia.orgfuncmater.com

The physical and chemical properties of lithium iodide and its common hydrates are detailed in the table below.

Property	Value	Citations
Chemical Formula	LiI (Anhydrous), LiI·xH₂O (Hydrate)	chemimpex.comnetascientific.cominfiniumpharmachem.com
Molecular Weight	133.85 g/mol (Anhydrous)	chemimpex.comsigmaaldrich.comcymitquimica.comwikipedia.org
Appearance	White to yellowish crystalline solid or powder. chemimpex.comfuncmater.cominfiniumpharmachem.com Becomes yellow when exposed to air due to iodide oxidation. wikipedia.orgfuncmater.com	chemimpex.comwikipedia.orgfuncmater.cominfiniumpharmachem.com
Melting Point	469 °C (Anhydrous) vulcanchem.comwikipedia.orgfuncmater.com, 73 °C (Hydrate) chemimpex.comnetascientific.comsamaterials.comgoogle.com	vulcanchem.comchemimpex.comnetascientific.comsamaterials.comwikipedia.orgfuncmater.comgoogle.com
Density	4.076 g/cm³ (Anhydrous) wikipedia.orgfuncmater.com, 3.494 g/cm³ (Trihydrate) wikipedia.orgfuncmater.com, 3.48 g/mL (Hydrate) chemimpex.com	chemimpex.comwikipedia.orgfuncmater.com
Crystal Structure	NaCl motif (Anhydrous) vulcanchem.comwikipedia.orgfuncmater.com	vulcanchem.comwikipedia.orgfuncmater.com
Solubility	Highly soluble in water, ethanol, and acetone. wikipedia.orgfuncmater.cominfiniumpharmachem.com	wikipedia.orgfuncmater.cominfiniumpharmachem.com

The crystal structures of various lithium iodide hydrates have been determined through X-ray diffraction studies. The table below provides crystallographic data for the dihydrate and trihydrate forms.

Hydrate Form	Crystal System & Space Group	Lattice Parameters	Key Structural Feature	Citations
Lithium Iodide Dihydrate (LiI·2H₂O)	Orthorhombic	Varies by specific structure type (e.g., NaI·2H₂O type)	The lithium cation is octahedrally coordinated. researchgate.netnih.goviucr.org	researchgate.netnih.goviucr.org
Lithium Iodide Trihydrate (LiI·3H₂O)	Hexagonal, P6₃mc	a=7.45 Å, c=5.45 Å	Confirmed to have the LiClO₄·3H₂O structure type. researchgate.netnih.goviucr.orgcrystallography.net The lithium cation is octahedrally coordinated. researchgate.netnih.goviucr.org	researchgate.netnih.goviucr.orgcrystallography.net

Synthesis and Preparation Methodologies of Lithium Iodide Hydrate

Advanced Chemical Synthesis Routes

Several methods have been developed for the synthesis of lithium iodide hydrate (B1144303), ranging from traditional techniques to more advanced and environmentally conscious approaches. The choice of method often depends on the desired purity, yield, and scale of production.

Controlled Crystallization Techniques for Specific Hydrate Forms

Lithium iodide can form several hydrates, including the monohydrate, dihydrate, and trihydrate (LiI·3H₂O). smolecule.comnih.gov The formation of a specific hydrate is influenced by the crystallization conditions. For instance, lithium iodide trihydrate can be obtained by crystallizing a concentrated aqueous solution of lithium iodide at temperatures between 10–15°C. smolecule.com The control of temperature and pressure during crystallization is crucial for obtaining the desired hydrate form. researchgate.net Studies have shown that the di- and trihydrates of lithium iodide have distinct crystal structures. nih.govresearchgate.net For example, LiI·3H₂O has been confirmed to adopt the LiClO₄·3H₂O structure type. nih.govresearchgate.net

Hydrogen Sulfide (B99878) Reduction and Diamine Methods for Lithium Iodide Hydrate

Traditional methods for preparing lithium iodide trihydrate include the hydrogen sulfide reduction method and the diamine method. google.com The hydrogen sulfide method involves using hydrogen sulfide as a reducing agent. smolecule.com However, this method is associated with long reaction times, lower yields, and safety concerns due to the toxicity of hydrogen sulfide gas. google.com The diamine method is another approach that has been used for the synthesis of this compound. google.comresearchgate.netresearchgate.net

Reactions Involving Lithium Hydroxide (B78521) Monohydrate and Iodine for this compound Formation

A common and effective method for synthesizing this compound involves the reaction of lithium hydroxide monohydrate with iodine. google.comrsc.org In this process, lithium hydroxide monohydrate is dissolved in water, and iodine is slowly added while stirring. This initial reaction generates both lithium iodide and lithium iodate. google.com

Purification Strategies and Controlled Hydration Level Attainment

Achieving a high purity of this compound and controlling its hydration level are critical for its applications. Purification can be achieved through recrystallization. shef.ac.uk The crude lithium iodide solution is often filtered and then concentrated by evaporation before crystallization. smolecule.comgoogle.com

Controlling the hydration level involves carefully managing the drying process. For instance, starting with a lithium iodide solution, dehydration can be performed to obtain a powder containing a specific number of crystal waters, such as 0.5-1 crystal water, before further processing to anhydrous lithium iodide. google.com The dehydration process can be monitored and controlled by heating under vacuum. google.comosti.gov Thermogravimetric analysis (TGA) shows that lithium iodide trihydrate dehydrates in steps: it loses one water molecule around 75–80°C to form the dihydrate, another between 80–120°C to form the monohydrate, and becomes completely anhydrous above 300°C. smolecule.com

A modern purification technique, electrodialysis metathesis (EDM), has been explored as a cleaner and more energy-efficient method for producing and purifying lithium iodide. nih.govresearchgate.netacs.org This method uses ion exchange membranes to facilitate a metathesis reaction, for example, between potassium iodide and lithium sulfate, to produce lithium iodide with a purity of up to 98.9%. nih.govresearchgate.net

Influence of Synthetic Parameters on this compound Stoichiometry

The stoichiometry of the resulting this compound is significantly influenced by various synthetic parameters. The molar ratio of the reactants, such as lithium hydroxide monohydrate and iodine, is a critical factor. A common molar ratio used is 2:1. google.com

The concentration of the initial aqueous solution of lithium hydroxide also plays a role. Concentrations ranging from 8% to 12% have been reported in various synthesis procedures. google.com The pH of the solution during the reaction is another important parameter, often controlled to be in the range of 5.5-6.5 after the initial reaction of lithium hydroxide and iodine. google.com

Temperature during reaction and crystallization is a key parameter affecting both the reaction rate and the stoichiometry of the resulting hydrate. smolecule.comnih.gov For example, crystallization of LiI·3H₂O is specifically carried out at 10–15°C. smolecule.com Pressure applied during synthesis can also influence the crystallization temperature and the final properties of the material. nih.gov

Table 1: Synthesis Parameters for Lithium Iodide Trihydrate via Lithium Hydroxide and Iodine Reaction

Parameter	Value/Range	Reference
Reactants	Lithium Hydroxide Monohydrate, Iodine	google.com
Molar Ratio (LiOH·H₂O : I₂)	2:1	google.com
LiOH Solution Concentration	8% - 12%	google.com
Reducing Agent	Formic Acid	google.com
Intermediate pH	5.5 - 6.5	google.com
Crystallization Temperature	10–15°C	smolecule.com

Structural Elucidation and Crystallography of Lithium Iodide Hydrate Phases

Crystal Structure Determination of Varied Lithium Iodide Hydrates

Various hydrated forms of lithium iodide are known to exist as stable phases in aqueous solutions, including those with one, two, three, and five water molecules per formula unit of lithium iodide. researchgate.netnih.gov While the crystal structures of some of these hydrates have been determined, others remain less characterized.

The dihydrate of lithium iodide, LiI·2H₂O, crystallizes in a structure type similar to that of sodium iodide dihydrate (NaI·2H₂O). researchgate.netnih.gov In this arrangement, the lithium cation is surrounded by four water molecules and two iodide anions, creating a distorted octahedral geometry. researchgate.net The structure can be described as having one halogen-halogen edge and two water-water edges. researchgate.net

Table 1: Crystallographic Data for Lithium Iodide Dihydrate (LiI·2H₂O)

Property	Value
Crystal System	Triclinic researchgate.net
Coordination Geometry	Distorted Octahedra researchgate.net
Li-O Bond Distance	~2 Å researchgate.net
Li-I Bond Distance	~3.3 Å researchgate.net

This table is based on data from crystallographic studies.

The crystal structure of lithium iodide trihydrate (LiI·3H₂O) has been confirmed to be of the lithium perchlorate (B79767) trihydrate (LiClO₄·3H₂O) type. researchgate.netnih.gov Early X-ray diffraction studies proposed a hexagonal unit cell with the space group P6₃mc. cdnsciencepub.comnih.govcrystallography.net In this structure, the lithium ion is octahedrally coordinated to three water molecules and three iodide ions, forming a distorted [Li(H₂O)₃I₃]⁻ complex. smolecule.com The water oxygens are coordinated to two lithium cations. cdnsciencepub.com This arrangement results in a particularly stable structure. researchgate.net

Table 2: Crystallographic Data for Lithium Iodide Trihydrate (LiI·3H₂O)

Property	Value
Crystal System	Hexagonal cdnsciencepub.comnih.govcrystallography.net
Space Group	P6₃mc cdnsciencepub.comnih.govcrystallography.net
a	7.45 Å nih.govcrystallography.net
c	5.45 Å nih.govcrystallography.net
Formula Units per Unit Cell (Z)	2 cdnsciencepub.comnih.gov

This table is based on data from X-ray diffraction studies. cdnsciencepub.comnih.govcrystallography.net

Unlike lithium chloride and lithium bromide, which form pentahydrates, lithium iodide does not appear to form hydrates with more than three water molecules per mole of salt. researchgate.netiucr.org This is attributed to the rigidity of the hydration columns formed in the trihydrate structure. researchgate.net

Trihydrate (LiI·3H₂O) Crystal Structures

Coordination Environment of Lithium Cations in Hydrate (B1144303) Lattices

In the various hydrated forms of lithium halides, including lithium iodide, the lithium cation is consistently found to be octahedrally coordinated. researchgate.netnih.gov

In each of the known hydrates of lithium iodide (mono-, di-, and trihydrate), the lithium cation (Li⁺) is surrounded by six other atoms in an octahedral arrangement. researchgate.netnih.govresearchgate.net In the case of the dihydrate, this coordination sphere consists of four water molecules and two iodide ions, resulting in a significantly distorted octahedron. researchgate.net For the trihydrate, the coordination is composed of three water molecules and three iodide ions. smolecule.com The regular octahedral coordination in the monohydrate and trihydrate contributes to their high symmetry crystal lattices (cubic and hexagonal, respectively). researchgate.net

Hydrogen-Bonding Networks and Intermolecular Interactions within Lithium Iodide Hydrates

Table 3: Compound Names Mentioned in the Article

Compound Name
Lithium iodide
Lithium iodide dihydrate
Lithium iodide trihydrate
Sodium iodide dihydrate
Lithium perchlorate trihydrate
Lithium chloride
Lithium bromide
Lithium chloride pentahydrate
Lithium bromide pentahydrate
Water
Iodide

Hydration Phenomena and Thermodynamic Investigations of Lithium Iodide Systems

Quantitative Analysis of Hydration Processes in Aqueous Lithium Iodide Solutions

The hydration of lithium iodide in aqueous solutions has been quantitatively investigated using advanced spectroscopic and chemometric techniques. These methods allow for a detailed examination of the interactions between lithium iodide and water molecules.

A quantitative analysis of the hydration process of lithium iodide in water has been successfully performed by applying multivariate curve resolution-alternating least squares (MCR-ALS) to its near-infrared (NIR) spectra. researchgate.netresearchgate.net Experiments were conducted on solutions with lithium iodide mass fractions up to 62% at temperatures of 323.15 K, 333.15 K, 343.15 K, and 353.15 K, with spectra recorded between 850 nm and 1100 nm. researchgate.netresearchgate.net Through singular value decomposition (SVD) of the spectral data, three distinct factors were identified for lithium iodide solutions. researchgate.net The MCR-ALS model has also been applied to Fourier-transform infrared (FTIR) and Raman spectra to decompose them into a linear combination of absorbing species, providing insight into concentration-dependent spectral variations. acs.org

The factors identified through MCR-ALS are associated with different chemical environments within the solution, specifically aqueous clusters containing the salt ions and non-coordinated (or "free") water molecules. researchgate.net This chemometric approach allows for the retrieval of the spectra and concentration profiles for both the non-coordinated water and the aqueous clusters. researchgate.netresearchgate.net

Structural investigations have further elucidated the nature of these clusters. For instance, the preferred structure of LiI(H₂O)₁₈ involves the formation of water-separated ion-pairs, a preference driven by the strong interactions between lithium ions and water molecules. lsbu.ac.uk Using a combination of infrared spectroscopy and quantum chemical calculations, it is possible to identify water molecules that are shared between cations and anions, known as solvent-shared ion-pair (SIP) water molecules. researchgate.net In lithium iodide solutions, the peak for these SIP water molecules was found at 3340 cm⁻¹. researchgate.net

Application of Multivariate Curve Resolution (MCR-ALS) to Near-Infrared Spectra of Hydrating Lithium Iodide

Thermodynamics of Hydrated Lithium Ion Formation

The thermodynamic properties of aqueous lithium iodide solutions are complex, influenced significantly by the hydration of the lithium ion and the interactions between the ions themselves.

Thermodynamic modeling provides a framework for understanding and predicting the behavior of lithium iodide solutions. The association electrolyte nonrandom two-liquid (eNRTL) activity coefficient model has been utilized to correlate and predict thermodynamic properties for aqueous LiI solutions. researchgate.netresearchgate.net This model accounts for the self-association of water, the cross-association of ions and water for hydration, and the cross-association between cations and anions for ion-pairing. researchgate.netresearchgate.net When applied to LiI, the model yields Mean Relative Deviation (MRD) values for mean ionic activity coefficient data ranging from 2.0% to 3.4% and for osmotic coefficient data from 1.5% to 4.1%. osti.gov Studies have shown that the order of solution non-ideality for lithium salts is LiI > LiBr > LiCl > LiNO₃, as anions with stronger association strengths are more prone to forming ion pairs, which lowers the mean ionic activity coefficients. researchgate.net Another approach uses a molecular-thermodynamic model based on the Binding Mean Spherical Approximation to calculate activity coefficients. escholarship.org

Table 1: Mean Relative Deviation (MRD) for LiI Aqueous Solutions using the eNRTL Model osti.gov

Property	MRD Value Range (%)
Mean Ionic Activity Coefficient	2.0 - 3.4
Osmotic Coefficient	1.5 - 4.1
Vapor Pressure	3.2 - 4.6

The hydration number of the lithium ion, which is the number of water molecules in its primary solvation shell, is a key parameter in these systems. wikipedia.org For the lithium ion, the hydration number is generally considered to be four. wikipedia.orgnih.govresearchgate.net The small, highly-charged lithium ion is strongly hydrated, likely possessing a second hydration shell as well. nih.govacs.org

Ion-pairing is also a significant phenomenon. Even in clusters with a high water-to-ion ratio, such as LiI(H₂O)₁₈, the structure consists of water-separated ion-pairs rather than fully dissociated ions. lsbu.ac.uk The formation of contact ion pairs, where no water molecule is between the cation and anion, versus solvent-shared or solvent-separated ion pairs, is a critical aspect of the solution's structure. researchgate.net Studies have found that as salt concentration increases, sodium iodide (NaI) forms solvent-shared ion-pairs more readily than lithium iodide, a finding that aligns with the law of matching water affinities. researchgate.net

Modeling Approaches for Activity Coefficients in Aqueous Lithium Iodide Solutions

Water Absorption Capacity and Crystal Formation Favorability in Lithium Iodide Systems

Lithium iodide is known to be hygroscopic, readily absorbing moisture from the atmosphere to form hydrates. collegedunia.com It can form several stable crystallohydrates, including LiI·H₂O, LiI·2H₂O, and LiI·3H₂O. functmaterials.org.ua

Research quantifying the hydration of various lithium salts shows that the water absorption capacity increases in the following order: LiI < LiBr < LiNO₃ < LiCl. researchgate.netresearchgate.net This indicates that, among these salts, lithium iodide has the lowest capacity to bind water molecules.

An important threshold in concentrated solutions is the point at which no "free" or non-coordinated water remains. This value provides an initial estimate of the concentration at which crystal formation becomes favorable. researchgate.netresearchgate.net For lithium iodide, this point is reached at salt mass fractions between 60.4% and 61.2% at temperatures ranging from 323.15 K to 353.15 K. researchgate.netresearchgate.net

Table 2: Estimated Salt Concentration for Favorable Crystal Formation (Absence of Free Water) researchgate.netresearchgate.net

Lithium Salt	Mass Fraction Range (%)
Lithium Iodide (LiI)	60.4 - 61.2
Lithium Bromide (LiBr)	62.6 - 65.1
Lithium Nitrate (LiNO₃)	60.3 - 63.7
Lithium Chloride (LiCl)	45.5 - 48.3

Hydration Kinetics and Mechanistic Studies of Lithium Compounds

Lithium iodide (LiI) is an inorganic compound known for its hygroscopic nature, readily forming various hydrates upon exposure to moisture. geeksforgeeks.orgfunctmaterials.org.ua It can exist in several hydrated forms, most notably as a monohydrate (LiI·H₂O), dihydrate (LiI·2H₂O), and trihydrate (LiI·3H₂O). functmaterials.org.uawikipedia.org The study of hydration and dehydration kinetics, along with the underlying mechanisms, is crucial for understanding the stability and properties of this compound.

When lithium iodide dissolves in water, the solution becomes hotter, indicating an exothermic process. pearson.com This phenomenon is governed by the balance between two key thermodynamic parameters: the lattice energy and the heat of hydration. The lattice energy is the energy required to break apart the ionic lattice of the solid compound, while the heat of hydration is the energy released when the resulting gaseous ions are solvated by water molecules. pearson.compearson.com For lithium iodide, the heat of hydration (-793 kJ/mol) is greater in magnitude than the lattice energy (-730 kJ/mol), resulting in a net release of energy and an exothermic dissolution. pearson.combrainly.comvaia.com This strong interaction with water is a driving force for the formation of its crystalline hydrates.

Mechanistic studies involving lithium iodide and water, particularly in the context of non-aqueous systems like lithium-oxygen (Li-O₂) batteries, have provided insights into the fundamental interactions. In such systems, water's presence with lithium iodide can facilitate different reaction pathways. researchgate.netuchicago.edu The strong interactions between the lithium cation (Li⁺), the iodide anion (I⁻), and water molecules are critical. For instance, the presence of iodide can increase the acidity of water, facilitating proton transfer in reactions. uchicago.edu Thermodynamic modeling efforts have also highlighted the importance of considering the hydration of the lithium ion, Li(H₂O)⁺, to accurately predict the behavior of aqueous lithium iodide solutions. researchgate.net

The dehydration of lithium iodide hydrates has been studied under vacuum conditions. The process is not a simple, single-step removal of water. Instead, water is released in distinct temperature ranges corresponding to the different hydrate (B1144303) forms. functmaterials.org.ua For example, upon heating a hydrated sample in a vacuum, water release has been observed in two main stages: a lower temperature range of 30-95°C and a higher range of 100-160°C. functmaterials.org.ua The decomposition of the trihydrate and dihydrate to the monohydrate occurs without hydrolysis. functmaterials.org.ua However, removing the final water molecule from the monohydrate without some degree of hydrolysis to form lithium hydroxide (B78521) (LiOH) has proven to be challenging. functmaterials.org.ua

The structural properties of these hydrates have also been investigated. Lithium iodide trihydrate, for instance, crystallizes in a hexagonal space group. crystallography.net The detailed study of these crystal structures is essential for a complete understanding of the hydration mechanism.

Data Tables

Table 1: Thermodynamic Properties of Lithium Iodide Dissolution

This table summarizes the key energetic parameters involved in the dissolution of lithium iodide in water. The negative heat of solution confirms the exothermic nature of the process.

Thermodynamic Parameter	Value (kJ/mol)	Source(s)
Lattice Energy	-730	pearson.com
Heat of Hydration	-793	pearson.comvaia.com
Heat of Solution	-63	pearson.com

Table 2: Crystallographic Data for Lithium Iodide Trihydrate (LiI·3H₂O)

This table presents the crystal structure information for the trihydrate form of lithium iodide, as determined by X-ray diffraction studies.

Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Source(s)
Hexagonal	P 63 m c	7.45	7.45	5.45	90	90	120	crystallography.net

Table 3: Dehydration Temperatures of Lithium Iodide Hydrates under Vacuum

This table shows the temperature ranges at which water is released from hydrated lithium iodide samples when heated in a vacuum, indicating a multi-step dehydration process.

Temperature Range (°C)	Process	Source(s)
30 - 95	Water Release	functmaterials.org.ua
100 - 160	Water Release	functmaterials.org.ua

Computational and Theoretical Modeling of Lithium Iodide Hydrate Systems

Density Functional Theory (DFT) Studies of Hydrated Lithium Iodide Structures

Density Functional Theory (DFT) has proven to be a powerful tool for investigating the structural and thermodynamic properties of lithium iodide and its hydrates. DFT calculations allow for the examination of the relative stability of different crystal structures and the influence of various factors on these structures. researchgate.net

Researchers have employed high-accuracy DFT to study the relative stability of seven potential crystal structures for lithium halides, including lithium iodide. researchgate.net These studies have highlighted the critical role of the exchange-correlation functional, basis set, and dispersion corrections in accurately predicting the stable rock salt structure of lithium halides under ambient conditions. researchgate.net A key finding is that dispersion interactions, particularly anion-anion second shell interactions, are instrumental in stabilizing the rock salt structure over other competing formations like the wurtzite crystal structure. researchgate.net Without an accurate description of dispersion, Hartree-Fock calculations incorrectly predict wurtzite as the more stable structure for LiCl, LiBr, and LiI. researchgate.net

DFT has also been used to investigate the formation of solid hydrates of alkali halides from their frozen aqueous solutions. researchgate.net These studies, combined with terahertz time-domain spectroscopy, have shown that new absorption peaks in the terahertz region can indicate the formation of salt hydrates, with Li+ ions playing a significant role in this process. researchgate.net For lithium iodide, the trihydrate (LiI·3H2O) is a known phase, and DFT calculations help in understanding the hydrogen bonding network that connects columns of hydrated lithium ions to the iodide ions. researchgate.net

Furthermore, first-principles DFT calculations have been utilized to explore the thermodynamic and structural properties of related compounds like Li3OI. ieeesem.com These calculations provide insights into the stable synthesis conditions by determining the chemical atomic potential values of the constituent elements. ieeesem.com The ground state energies and lattice parameters calculated via DFT for such compounds often show good agreement with experimental values, underscoring the predictive power of this theoretical approach. ieeesem.com

Table 1: Comparison of Predicted Structural Stability for Lithium Halides This table showcases findings from DFT studies on the stability of different crystal structures for lithium halides.

Lithium Halide	Predicted Stable Structure (with dispersion)	Predicted Stable Structure (without dispersion)	Key Stabilizing Factor
LiF	Rock Salt	Rock Salt	-
LiCl	Rock Salt	Wurtzite	Anion-anion dispersion
LiBr	Rock Salt	Wurtzite	Anion-anion dispersion
LiI	Rock Salt	Wurtzite	Anion-anion dispersion

Microhydration Models for Reaction Mechanism Elucidation in Lithium Iodide Systems

Microhydration models offer a computational lens to understand reaction mechanisms in aqueous environments by explicitly including a small number of water molecules. These models are particularly useful for elucidating the role of the solvent in chemical transformations involving lithium iodide.

One significant application of the microhydration model is in the study of nucleophilic substitution (S(N)2) reactions. For instance, the halogen-exchange S(N)2 reactions between lithium halides (including LiI) and methyl halides have been investigated using DFT at the B3LYP/6-31G(d) level of theory. nih.gov In these models, a few water molecules (typically two or four) are introduced to coordinate with the lithium ion. nih.gov These water molecules also form hydrogen bonds with the entering and leaving halide ions in the transition state. nih.gov This explicit solvation helps to compensate for the hydration energy of the halide anions. nih.gov

These computational models provide a bridge between gas-phase reaction studies and the more complex reality of reactions in bulk aqueous solution, offering detailed insights into the transition state structures and the energetic landscape of the reaction pathway.

Table 2: Calculated Energy Barriers for S(N)2 Reactions from Microhydration Models This table presents the trend in calculated energy barriers for the S(N)2 reaction between lithium halides and methyl halides.

Reacting Halide (X)	Trend for Central Barrier (ΔEcent)	Trend for Overall Barrier (ΔEovr)
F	Highest	Highest
Cl	↓	↓
Br	↓	↓
I	Lowest	Lowest

Molecular Dynamics Simulations of Ionic Solvation in Lithium Iodide Solutions

Molecular Dynamics (MD) simulations provide a dynamic picture of the solvation process, revealing the structure and behavior of ions and solvent molecules over time. These simulations have been instrumental in understanding the solvation of lithium and iodide ions in various solvents.

In aqueous solutions, MD simulations have been used to study the solvation of ruthenium(II) tris(bipyridine) complexes in the presence of lithium halides, including LiI. diva-portal.org These simulations show that the distribution of anions around the complex is highly dependent on the solvent. diva-portal.org In water, the iodide ion forms a solvent-shared complex with the [Ru(bpy)3]2+ cation. diva-portal.org The simulations typically employ force fields like the flexible simple point charge (SPC) model for water and published parameters for the ions. diva-portal.org

MD simulations have also been performed on LiI in non-aqueous solvents like dimethyl sulfoxide (B87167) (DMSO). diva-portal.org In one study, a system of one Li+ cation, one I- anion, and 343 DMSO molecules was simulated. diva-portal.org The results indicated that the first solvation shell of the lithium ion consists of 4 DMSO molecules, while the iodide ion is coordinated by 8 DMSO molecules, revealing a well-defined coordination structure. diva-portal.org

Furthermore, MD studies have explored the behavior of aqueous LiI solutions in specific environments, such as near Lennard-Jones walls. rug.nl These simulations are crucial for understanding interfacial phenomena. In the context of Li-O2 batteries, MD simulations have been used to investigate the role of electrolyte composition, including the presence of iodide, on the solvation of Li+ and I− ions in glyme-based electrolytes. rsc.org These studies found that increasing I− concentration can reduce the solvation of Li+ and that the presence of water can pull the Li+ and I− ions closer together. rsc.org

Table 3: Solvation Shell Characteristics of Li+ and I- from MD Simulations This table summarizes the coordination numbers of lithium and iodide ions in different solvents as determined by Molecular Dynamics simulations.

Ion	Solvent	Coordination Number
Li+	Dimethyl Sulfoxide (DMSO)	4
I-	Dimethyl Sulfoxide (DMSO)	8
I-	Water (around [Ru(bpy)3]2+)	Forms a solvent-shared complex

Prediction of Spectroscopic Signatures via Theoretical Methods for Lithium Iodide Hydrates

Theoretical methods, often used in conjunction with experimental spectroscopy, are vital for interpreting and predicting the spectroscopic signatures of molecules like lithium iodide hydrate (B1144303). These methods can calculate vibrational frequencies and other properties that correspond to features in experimental spectra.

DFT calculations are commonly used to predict the infrared (IR) spectra of lithium halides. mdpi.com By creating model structures, for instance, a 125-atom model, the theoretical IR spectra can be calculated at a specific level of theory, such as DFT/B3LYP/6-31+g*. mdpi.com Although a specific study on LiI was not detailed, the methodology applied to LiF, LiCl, and LiBr is directly transferable. mdpi.com These calculations can identify the vibrational modes with the strongest intensities, which are expected to be observed in experimental far-infrared (FIR) spectra. mdpi.com

The combination of experimental techniques like near-infrared (NIR) spectroscopy with theoretical analysis provides a powerful approach to study hydration processes. acs.org For example, NIR studies on LiOH and LiCl have identified specific absorption bands corresponding to surface hydroxyls, interlayer hydroxyls, and water of crystallization. acs.org By analogy, similar studies on lithium iodide hydrates would allow for the assignment of observed spectral features to specific vibrational modes of water molecules in different coordination environments around the Li+ and I- ions.

Moreover, the combination of multiple spectroscopic techniques (like inelastic neutron scattering, Raman, and infrared) with DFT calculations (both gas-phase and solid-state) allows for a comprehensive understanding of the vibrational dynamics of complex molecules. stfc.ac.uk This multifaceted approach can elucidate intricate behaviors, such as hydrogen-bonding interactions within the crystal structure of a hydrate like LiI·3H2O. researchgate.netstfc.ac.uk

Electrochemical Performance and Advanced Battery Applications of Lithium Iodide Hydrate

Role as Solid-State Electrolytes in Lithium-Ion Batteries

Lithium iodide (LiI) and its hydrated forms are gaining attention as potential solid-state electrolytes (SSEs) for high-temperature and long-life lithium-ion batteries. samaterials.comwikipedia.org Their primary function in a battery is to facilitate the transport of lithium ions between the anode and cathode while preventing the direct flow of electrons, a critical characteristic for battery operation. wikipedia.orgrsc.org The solid nature of these electrolytes offers a potential safety advantage over conventional liquid electrolytes, which are often flammable. rsc.org

One notable application where lithium iodide has been successfully implemented is in artificial pacemakers, where its long cycle life is a significant advantage. samaterials.comwikipedia.org In these applications, the in-situ formation of a lithium iodide layer between a lithium anode and a poly(2-vinylpyridine)–iodine (P2VP–I2) cathode creates the solid electrolyte. rsc.org However, the inherently low ionic conductivity of pure LiI at room temperature has historically limited its broader application. rsc.org Research has also explored the use of LiI in self-forming solid-state batteries, where the active battery components are generated in-situ upon initial charging. osti.gov

A significant focus of research has been to enhance the ionic conductivity of LiI-based electrolytes to make them competitive with other solid-state and liquid electrolytes. researchgate.netresearchgate.net Strategies to achieve this include modifying the physical properties of the electrolyte, such as particle size, and introducing various additives. researchgate.netresearchgate.netgoogle.com

Modifying the particle size of lithium iodide has been shown to have a direct and significant impact on its ionic conductivity. researchgate.netresearchgate.net Research has demonstrated that reducing the particle size of LiI can lead to a substantial increase in ionic conductivity. For instance, by employing methods like grinding and sonication to reduce the particle size from 5 ± 1 µm to 2.0 ± 0.2 µm, an order of magnitude increase in ionic conductivity was observed, from 7.7×10⁻⁸ to 6.1×10⁻⁷ S cm⁻¹ at room temperature. researchgate.net

This improvement in conductivity is primarily attributed to an increased number of grain boundaries and defects within the material. researchgate.netresearchgate.net These features provide more pathways for ion transport. researchgate.net Furthermore, smaller particle sizes can lead to better mixing with electrolyte additives and enhanced contact between the electrolyte and the electrodes, which reduces interfacial resistance. researchgate.netresearchgate.net However, it is worth noting that some studies on other solid electrolytes have suggested a beneficial effect of larger particles on transport properties, indicating that the relationship between particle size and conductivity can be complex and material-dependent. rsc.orgchemrxiv.org

Table 1: Effect of Particle Size Reduction on Ionic Conductivity of LiI Electrolyte

Initial Particle Size (µm)	Reduced Particle Size (µm)	Initial Ionic Conductivity (S cm⁻¹)	Enhanced Ionic Conductivity (S cm⁻¹)	Reference
5 ± 1	2.0 ± 0.2	7.7 x 10⁻⁸	6.1 x 10⁻⁷	researchgate.net

The incorporation of various additives into lithium iodide-based electrolytes has proven to be an effective strategy for enhancing ionic conductivity. These additives can modify the electrolyte's structure and create more favorable pathways for lithium-ion movement.

3-hydroxypropionitrile (B137533) (HPN): Composites of lithium iodide and 3-hydroxypropionitrile have been extensively studied. osti.govnih.gov A composite of 80% LiI and 20% LiI(HPN)₂ has been used in self-forming solid-state batteries. osti.gov The addition of HPN can lead to the formation of solid electrolytes with high ambient conductivity, reaching up to 1.4 x 10⁻³ S/cm for LiI(HPN)₄. nih.gov The presence of HPN helps to create a more amorphous structure, which can improve the contact and filling within the porous electrodes of a battery. nih.gov

Silver Iodide (AgI): The addition of silver iodide to lithium iodide electrolytes offers the dual benefit of enhancing ionic conductivity and potentially reducing the impedance at the lithium anode-electrolyte interface. google.com This is attributed to the high ionic conductivity of AgI itself. google.com

Lithium Tungstate (B81510) (Li₂WO₄): Solid mixtures of lithium iodide and lithium tungstate have demonstrated high ionic conductivities of approximately 10⁻³ S·cm⁻¹ at room temperature. researchgate.net The highest conductivity was achieved with a composition containing 20 wt.% of lithium iodide. researchgate.net Structural analyses confirm that there is a direct interaction between LiI and Li₂WO₄ that facilitates this enhanced conductivity. researchgate.net

Lithium Borohydride (LiBH₄): While research on the direct combination of LiBH₄ and LiI is less common, LiBH₄ itself is a known solid-state electrolyte. mdpi.com The addition of lithium halides, including LiI, to other electrolyte systems like lithium thiophosphates has been shown to improve performance. mdpi.com The principle of using additives to enhance the mobility of lithium ions is a common thread in these studies. mdpi.com

Table 2: Ionic Conductivity of LiI-Based Electrolytes with Various Additives

Additive	Composition	Ionic Conductivity (S cm⁻¹)	Reference
3-hydroxypropionitrile (HPN)	LiI(HPN)₄	1.4 x 10⁻³	nih.gov
Lithium Tungstate (Li₂WO₄)	20 wt.% LiI	~10⁻³	researchgate.net

Grain boundaries, the interfaces between individual crystalline grains in a polycrystalline material, play a crucial role in the ionic conductivity of solid electrolytes like lithium iodide. acs.orgcaneparesearch.org The effect of grain boundaries can be complex; they can either hinder or facilitate ion transport depending on their structure and composition. acs.orgresearchgate.net

In many solid electrolytes, grain boundaries can act as barriers to ion movement, leading to what is known as grain boundary resistance. caneparesearch.orgresearchgate.net This resistance arises because the disordered atomic arrangement at the grain boundary can disrupt the pathways for ion hopping. caneparesearch.org However, in some cases, the presence of certain materials within the grain boundaries can enhance conductivity. For instance, studies have shown that when lithium iodide is present in the grain boundaries of other solid electrolyte materials, it can lead to faster ion conduction. acs.org This is because LiI itself is an ion conductor, and its presence can create favorable pathways for lithium ions to move between the main electrolyte grains. acs.org

The ionic conductivity of lithium iodide hydrate (B1144303) electrolytes is significantly influenced by temperature. mdpi.comresearchgate.net Generally, as the temperature increases, the ionic conductivity also increases. mdpi.comresearchgate.net This relationship is often described by the Arrhenius model, which indicates that the increased thermal energy at higher temperatures provides the ions with the necessary activation energy to overcome energy barriers and move more freely through the electrolyte structure. researchgate.netacs.org

For example, in a study of polymer blend electrolytes containing lithium iodide, the ionic conductivity was observed to increase as the temperature rose, which was confirmed by a decrease in the arc length of the Cole-Cole plots from AC impedance spectroscopy. mdpi.com Similarly, research on biodegradable rice starch-based polymer electrolytes with lithium iodide showed that the temperature-dependent ionic conductivity follows the Arrhenius model. researchgate.net

The presence of water in lithium iodide hydrate also plays a crucial role. Studies on other hydrated lithium compounds have shown that water molecules can facilitate Li⁺ transport, leading to higher conductivity. rsc.org However, at very low temperatures, the conductivity of hydrated phases can drop more rapidly than their anhydrous counterparts. rsc.org The activation energy, which can be calculated from the slope of an Arrhenius plot, provides a measure of the energy barrier for ion conduction. acs.org For some CaI₂-doped Li₇P₃S₁₁ systems, activation energies were in the range of 22-36 kJ mol⁻¹. acs.org

The electrochemical stability window of a solid electrolyte defines the voltage range within which it can operate without undergoing decomposition. frontiersin.orgbohrium.com A wide electrochemical stability window is crucial for enabling the use of high-voltage cathodes and high-energy-density batteries. frontiersin.org For lithium iodide-based electrolytes, understanding the reactions that occur at the interface with the electrodes is critical for ensuring long-term battery performance and stability. acs.org

Interfacial instability can arise from chemical or electrochemical reactions between the electrolyte and the electrode materials. frontiersin.orgbohrium.com In the case of lithium iodide, it is known to be thermodynamically unstable against lithium metal, meaning it can be reduced at low voltages. acs.org This can lead to the formation of a solid electrolyte interphase (SEI) layer. osti.gov While the formation of an SEI is often seen as a degradation mechanism, a stable and ionically conductive SEI can passivate the electrolyte surface and prevent further decomposition, thereby enabling stable battery cycling. acs.org

Electrochemical Stability Window and Interfacial Reactions

Solid Electrolyte Interphase (SEI) Layer Formation and Evolution with this compound

The solid electrolyte interphase (SEI) is a passivation layer that forms on the anode surface during the initial charging cycles of a lithium-ion battery. Its composition and stability are critical for the long-term performance and safety of the cell. The use of this compound in electrolytes influences the formation and characteristics of this vital layer.

In some systems, the presence of a hydrated lithium iodide starting composite can lead to the formation of a hydrated SEI layer. cambridge.org This hydrated interface has been reported to reduce the occurrence of "soft shorts," which are transient internal short circuits that can degrade battery performance. cambridge.org However, it has also been noted that the use of this compound can lead to increases in impedance over time due to the continuous evolution of the SEI layer. cambridge.org Research has shown that in electrolytes containing 3-hydroxypropionitrile (HPN), the SEI layer's formation can be influenced by the presence of lithium iodide. osti.gov The degradation of the solvent and additives in the electrolyte contributes to the chemical composition of the SEI, with its thickness and content being strongly dependent on the aging conditions of the cell. longdom.org

Interfacial Resistance Mitigation Strategies for Lithium Iodide Electrolytes

One approach involves modifying the interface with an additional source of lithium, such as a thin lithium foil at the anode. This has been shown to reduce the overpotential during the initial charge and nearly double the Coulombic efficiency compared to cells without it, despite a higher observed resistance after discharge. cambridge.orgosti.gov This suggests that while the added lithium improves the initial performance, there is still a loss of active lithium over repeated cycles. cambridge.orgosti.gov

The following table summarizes the effect of different interfacial modifications on cell resistance:

Cell Configuration	Initial Resistance Reduction Factor
Stainless Steel Current Collectors	~6-fold
Lithium Foil + Single Gold Interface	~6.5-fold
Two Gold Interfaces	~7.5-fold

Data sourced from studies on self-forming Li/I2 batteries with LiI-LiI(HPN)2 electrolytes. osti.gov

Lithium Dendrite Suppression Mechanisms in Solid-State Electrolytes Incorporating Lithium Iodide

Lithium dendrites are metallic, tree-like structures that can grow on the lithium metal anode during battery charging. They pose a severe safety risk as they can penetrate the separator and cause internal short circuits, leading to thermal runaway and battery failure. Solid-state electrolytes are considered a key technology to suppress dendrite growth, and the inclusion of lithium iodide can enhance this capability.

Solid-state composite electrolytes containing lithium iodide, such as LiI-LiI(HPN)2, have been shown to exhibit self-healing characteristics in response to dendritic formation. digitellinc.com In the event of an internal short caused by a dendrite, these electrolytes can recover and continue to cycle effectively. digitellinc.com The mechanism behind this is linked to the properties of the electrolyte itself, which can chemically react with the metallic lithium of the dendrite, effectively "pruning" it and healing the short circuit. This self-healing property is a significant advantage for improving the safety and lifespan of solid-state batteries. metoree.com

Self-Forming and Self-Healing Electrolyte Systems Utilizing this compound

A particularly innovative application of this compound is in the development of self-forming and self-healing battery systems. In these designs, the active materials of the battery are generated in situ during the initial charge, simplifying the manufacturing process and potentially reducing costs. digitellinc.com

Electrolytically formed solid-state batteries (EFSSB) based on a LiI-LiI(HPN)2 solid-state electrolyte are a prime example. digitellinc.com In these cells, the lithium iodide-based electrolyte itself is the source of the active materials. Upon charging, lithium metal plates onto the negative current collector, and iodine is formed at the positive current collector. cambridge.orgosti.gov This in-situ formation creates intimate contact at the electrolyte-current collector interfaces, which is crucial for the battery's electrochemical response. digitellinc.com

A key feature of these systems is their ability to self-heal. If a lithium dendrite forms and creates an internal short circuit, the battery can recover and continue to function. digitellinc.com This characteristic is attributed to the chemical properties of the lithium iodide-based electrolyte, which can react with and dissolve the metallic lithium dendrite, thus eliminating the short. This self-healing capability significantly enhances the safety and reliability of the battery. digitellinc.commetoree.com

Integration in Specific Battery Chemistries

This compound and its anhydrous form are not only used to improve the performance of existing battery systems but are also integral to the development of new battery chemistries.

Lithium-Iodine (Li/I₂) Battery Systems Incorporating this compound

Lithium-iodine (Li/I₂) batteries are a promising technology, particularly for applications requiring high energy density and safety, such as in implantable medical devices. osti.gov In these batteries, lithium iodide often serves as the electrolyte. chemimpex.com A notable innovation in this area is the self-forming Li/I₂ battery, which utilizes a composite solid electrolyte such as LiI-LiI(HPN)₂. cambridge.orgosti.gov

In this system, the LiI in the electrolyte is the active material. During the initial charge, lithium metal is plated at the anode, and iodine is formed at the cathode, creating the battery's electrodes in situ. cambridge.orgosti.gov The inclusion of LiI(HPN)₂ in the composite electrolyte has been shown to be crucial for the successful operation of these self-forming batteries, as evidenced by open-circuit voltage stability and the formation of an I₂-LiI(HPN)₂ complex upon charging. cambridge.orgosti.gov The use of a hydrated lithium iodide starting material in some configurations can also influence the formation of a beneficial solid-electrolyte interphase. cambridge.org

Lithium-Sulfur (Li-S) Battery Applications with Lithium Iodide Electrolytes

Lithium-sulfur (Li-S) batteries are another next-generation energy storage system that attracts significant attention due to its high theoretical energy density. However, they suffer from challenges such as the dissolution of lithium polysulfides, which leads to capacity fade. Lithium iodide has been investigated as a promising electrolyte additive to address this issue.

Role of Lithium Iodide in Dye-Sensitized Solar Cells

The primary function of the iodide/triiodide redox couple is to regenerate the oxidized dye by providing an electron, which in turn oxidizes the iodide to triiodide. mdpi.com This process is essential for the continuous operation of the solar cell. Lithium iodide is a common source for the iodide ions in this redox pair. mdpi.com

The concentration of lithium iodide and its ratio to iodine (I₂) in the electrolyte significantly impact the photovoltaic performance of the DSSC. Research has shown that increasing the concentration of lithium iodide can lead to an increase in the short-circuit current density (Jsc) and the fill factor (FF). researchgate.net The enhancement in Jsc is attributed to the presence of Li⁺ cations, which can shift the conduction band edge of the titanium dioxide (TiO₂) photoanode. researchgate.net However, a higher concentration of LiI can also lead to a decrease in the open-circuit voltage (Voc). researchgate.net This reduction in Voc is associated with an increased recombination rate between electrons in the TiO₂ and the triiodide ions in the electrolyte. researchgate.net

The table below summarizes the effect of adding lithium iodide on the performance of a dye-sensitized solar cell with a VHpII-based electrolyte. mdpi.com

Electrolyte Composition	Short-Circuit Current Density (Jsc) (mA·cm⁻²)	Open-Circuit Voltage (Voc) (V)	Fill Factor (FF)	Conversion Efficiency (η) (%)
VHpII	6.63	0.60	0.66	2.63
VHpII + LiI	9.61	0.58	0.65	3.63

Furthermore, in the development of semi-transparent solar cells, where the transparency of the electrolyte is a key factor, lithium iodide plays a dual role. It is not only a component of the redox pair but also a source of lithium ions that can enhance the conductivity of the TiO₂. rsc.org However, a high concentration of LiI can be detrimental to the transparency of the electrolyte. rsc.org Therefore, optimizing the concentration of LiI is essential to achieve a balance between photovoltaic performance and optical properties. rsc.org

Pre-Lithiation Strategies for Rechargeable Energy Storage Technologies using Lithium Iodide

One of the chemical pre-lithiation methods involves the use of reducing agents to lithiate the electrode materials before cell assembly. nih.gov Lithium iodide has been investigated as a reducing reagent for the pre-lithiation of cathode materials. Specifically, it has been used to pre-lithiate lithium manganese oxide (LiMn₂O₄). rsc.org This process, however, has a significant drawback as it generates highly corrosive iodine vapor, which raises safety concerns and increases production costs. rsc.org

The pre-lithiation of the anode is generally considered a more promising approach. nih.gov While various methods for anode pre-lithiation exist, such as direct contact with lithium metal or electrochemical pre-lithiation, chemical pre-lithiation using reducing solutions offers a simpler and more scalable approach. sigmaaldrich.comnih.gov These solutions typically involve dissolving lithium metal with aromatic molecules in a solvent. sigmaaldrich.com

Although the direct use of this compound for pre-lithiation is not a mainstream strategy, the underlying principle of using a lithium-containing compound to provide an initial source of lithium ions is central to all pre-lithiation techniques. The choice of the pre-lithiation reagent and method depends on factors such as cost, safety, and compatibility with the electrode materials and manufacturing processes. mdpi.com

The table below outlines a chemical pre-lithiation approach using lithium iodide for a cathode material, highlighting its key features. rsc.org

Pre-lithiation Method	Electrode Material	Reducing Agent	Key Finding	Drawback
Chemical Reduction	LiMn₂O₄	Lithium Iodide	Pre-lithiated LMO was stable in air.	Generation of corrosive iodine vapor.

It is important to note that while pre-lithiation offers a solution to the initial capacity loss, the stability of the pre-lithiated materials, especially when exposed to air and moisture, is a critical consideration for practical applications. rsc.org

Catalytic Activity and Organic Synthesis Applications of Lithium Iodide Hydrate

Reagent for Ester Cleavage and Decarboxylation

Lithium iodide hydrate (B1144303) is a widely recognized reagent for the cleavage of esters and in decarboxylation reactions. samaterials.comsigmaaldrich.comsamaterials.com It is particularly effective in converting methyl esters into their corresponding carboxylic acids. wikipedia.org This transformation is achieved through the nucleophilic attack of the iodide ion on the methyl group of the ester, leading to the formation of a carboxylate salt and methyl iodide. wikipedia.orgyoutube.com The reaction is often carried out in a polar aprotic solvent, such as dimethylformamide (DMF), which solvates the lithium cation, thereby enhancing the nucleophilicity of the iodide anion. youtube.com

This method is advantageous due to its mild reaction conditions, which allow for the selective cleavage of methyl esters in the presence of other functional groups. wikipedia.orgyoutube.com The process is a key step in many synthetic pathways where an ester group is used as a protecting group for a carboxylic acid.

In a related application, lithium iodide hydrate is also utilized in Krapcho decarboxylation reactions. youtube.com This reaction typically involves the decarboxylation of a β-keto ester or a malonic ester. The presence of lithium iodide facilitates the removal of the ester group and the subsequent loss of carbon dioxide, leading to the formation of a ketone or a substituted ester, respectively.

Table 1: Applications of Lithium Iodide in Ester Cleavage and Decarboxylation

Reaction Type	Substrate	Product	Role of this compound	Reference(s)
Ester Cleavage	Methyl Ester (RCO2CH3)	Carboxylic Acid (RCO2H)	Nucleophilic demethylation	wikipedia.org
Decarboxylation	β-Keto Ester	Ketone	Facilitates ester cleavage and CO2 loss	youtube.com

C-C Bond Forming Reactions and Additive Roles for this compound

Beyond its role in cleavage reactions, this compound also plays a significant part in the formation of carbon-carbon (C-C) bonds and serves as a beneficial additive in various organic transformations. samaterials.comsigmaaldrich.comsamaterials.com Its ability to act as a catalyst or reagent facilitates several types of C-C bond-forming reactions, which are fundamental to the construction of complex organic molecules. axiomchem.com

While specific named reactions where this compound is the primary catalyst for C-C bond formation are not extensively documented in the provided search results, its general application in this area is noted. samaterials.comsigmaaldrich.comsamaterials.com It is plausible that its role is often as a co-catalyst or an additive that enhances the efficiency and selectivity of reactions promoted by other catalysts. For instance, in organometallic-mediated cross-coupling reactions, the addition of lithium iodide can influence the reactivity of the organometallic species, thereby promoting the desired C-C bond formation.

Table 2: Roles of this compound in C-C Bond Formation

Role	Description	Potential Application	Reference(s)
Catalyst/Reagent	Facilitates the direct formation of C-C bonds.	General organic synthesis	samaterials.comaxiomchem.com
Additive	Enhances the efficiency and selectivity of C-C bond-forming reactions.	Organometallic cross-coupling reactions	samaterials.comsigmaaldrich.comsamaterials.com

Source of Nucleophilic Iodide in Chemical Transformations

A primary function of this compound in organic synthesis is its role as a source of the nucleophilic iodide ion. samaterials.comsigmaaldrich.comsamaterials.com The iodide ion is a soft and potent nucleophile, making it highly effective in a variety of substitution and addition reactions. This compound, being readily soluble in many organic solvents, provides a convenient and accessible source of this nucleophile. funcmater.com

The nucleophilic character of the iodide from this compound is central to its application in ester cleavage, as discussed earlier. wikipedia.org Beyond this, it participates in numerous other transformations. For instance, it can be used to convert alkyl halides or sulfonates into the corresponding alkyl iodides through an SN2 reaction. Alkyl iodides are often more reactive than other alkyl halides, making them valuable intermediates in subsequent reactions.

Furthermore, lithium iodide can be used in conjunction with other reagents to effect specific transformations. For example, its anhydrous form is used as an iodine source in the PPh3-catalyzed iododecarboxylation of aliphatic carboxylates to synthesize primary, secondary, and bridgehead tertiary alkyl iodides. sigmaaldrich.com

Table 3: this compound as a Nucleophilic Iodide Source

Reaction Type	Substrate	Product	Role of Iodide	Reference(s)
SN2 Reaction	Alkyl Halide/Sulfonate	Alkyl Iodide	Nucleophilic displacement	samaterials.comsigmaaldrich.comsamaterials.com
Ester Cleavage	Methyl Ester	Carboxylate Salt + Methyl Iodide	Nucleophilic attack on methyl group	wikipedia.org
Iododecarboxylation	Aliphatic Carboxylate	Alkyl Iodide	Source of iodine	sigmaaldrich.com

Function as a Mild Lewis Acid and in Epoxide Opening

This compound also exhibits properties of a mild Lewis acid, which allows it to catalyze a range of chemical reactions. samaterials.comsigmaaldrich.comsamaterials.com The lithium cation (Li+) can coordinate to lone pairs of electrons on oxygen or nitrogen atoms in organic molecules, thereby activating them towards nucleophilic attack. This Lewis acidity is a key aspect of its utility in reactions such as epoxide opening. researchgate.net

In the context of epoxide opening, the lithium ion coordinates to the oxygen atom of the epoxide ring. This coordination polarizes the C-O bond and makes the carbon atoms of the epoxide more electrophilic. Consequently, the epoxide becomes more susceptible to attack by a nucleophile, including the iodide ion that is also present from the this compound. funcmater.com This can lead to the formation of iodohydrins, which are valuable synthetic intermediates. The reaction with epoxides is similar to its application in cleaving C-O bonds in other systems. wikipedia.org

The mildness of lithium iodide as a Lewis acid is often advantageous, as it can promote reactions without causing unwanted side reactions or decomposition of sensitive functional groups that might occur with stronger Lewis acids.

Table 4: Lewis Acid-Mediated Reactions of this compound

Reaction Type	Substrate	Role of Li+	Product Type	Reference(s)
Epoxide Opening	Epoxide	Activation of the epoxide ring	Iodohydrin	samaterials.comsigmaaldrich.comsamaterials.comwikipedia.orgfuncmater.com
Ester Hydrolysis	Ester	Coordination to the carbonyl oxygen	Carboxylic Acid	researchgate.net

Role in Organometallic-Mediated Transformations

This compound is frequently employed as an additive in organometallic-mediated transformations. samaterials.comsigmaaldrich.comsamaterials.com In these reactions, the presence of lithium iodide can have a profound impact on the reaction outcome, influencing reaction rates, yields, and selectivities. Its role is often multifaceted and can involve several mechanistic aspects.

One of the key functions of lithium iodide in this context is as a halide source, which can participate in transmetalation steps or in the formation of more reactive organometallic species. The iodide ion can displace other ligands on the metal center, leading to an organometallic iodide complex that may exhibit different reactivity in subsequent steps of the catalytic cycle, such as oxidative addition or reductive elimination.

Furthermore, the lithium cation can act as a Lewis acid, as previously discussed, interacting with substrates or other reagents in the reaction mixture. It can also play a role in the aggregation state of organometallic reagents, such as organolithium compounds, which can in turn affect their reactivity. The use of this compound as an additive is a common strategy to fine-tune the conditions of organometallic-mediated reactions to achieve the desired synthetic outcome. samaterials.comsigmaaldrich.comsamaterials.com

Synthesis of Pharmaceutical Intermediates and Related Compounds Utilizing Lithium Iodide

The versatility of this compound as a reagent and catalyst makes it a valuable tool in the synthesis of pharmaceutical intermediates and other biologically active compounds. axiomchem.comnih.govgoogle.com Its ability to facilitate key chemical transformations, such as ester cleavage, C-C bond formation, and the introduction of iodine, is leveraged in the construction of complex molecular architectures found in many pharmaceutical drugs. axiomchem.comchemimpex.com

For instance, the cleavage of ester protecting groups is a common final step in the synthesis of many drugs. Lithium iodide provides a mild and effective method for this deprotection. wikipedia.org Additionally, its role in the synthesis of alkyl iodides provides access to key intermediates that can be further elaborated into more complex structures. sigmaaldrich.com

Lithium iodide has been noted for its use in the synthesis of dopamine (B1211576) drugs and l-ribonucleoside, which has applications as an anti-hepatitis B and HIV drug. nih.gov It is also used in the synthesis of organolithium compounds, which are important reagents for developing new pharmaceuticals. vulcanchem.com The stabilizing effect of this compound can also be beneficial in maintaining the shelf life and efficacy of certain pharmaceutical formulations. vulcanchem.com

Advanced Characterization Techniques in Lithium Iodide Hydrate Research

Microscopic and Imaging Techniques for Morphological and Interfacial Investigation

Microscopic and imaging techniques are indispensable for visualizing the physical characteristics of lithium iodide hydrate (B1144303) and its interfaces with other materials.

Scanning Electron Microscopy (SEM) is a fundamental tool for examining the surface topography and morphology of materials. batterypowertips.com In the study of lithium iodide hydrate, SEM is used to observe the particle size, shape, and distribution. When integrated with other techniques, it can reveal changes in these characteristics after electrochemical processes. osti.gov For instance, in composite electrolytes, SEM has been used to observe the surface homogeneity and the distribution of different components. osti.gov

Backscattered Electron (BSE) imaging, a feature of SEM, provides contrast based on the average atomic number of the elements in the sample; heavier elements appear brighter. researchgate.netcityu.edu.hk This is particularly useful for distinguishing between different phases in a composite material. osti.gov For example, in a composite of lithium iodide and another lithium salt, BSE images can show the morphology of the composite, highlighting the distribution of the different components. osti.gov After electrochemical charging, significant changes in particle shape and size can be observed using both SEM and BSE imaging. osti.gov A quantitative approach, known as quantitative backscattered electron imaging (qBEI), can be combined with other techniques to determine the concentration of light elements like lithium. gatan.comedax.com

Transmission Electron Microscopy (TEM) offers much higher resolution than SEM, enabling the study of materials at the nanoscale. jeolusa.comnih.gov It is employed to investigate the ultrastructure of materials, including the interphase between different layers in a battery. acs.orgnih.gov In research on all-solid-state batteries containing lithium iodide, TEM has been instrumental in observing the formation of a thick interphase between the electrolyte and the electrode after charging. acs.org However, it is noted that lithium iodide can be sensitive to the high-energy electron beam used in TEM, which may cause the crystalline structure to disappear. acs.org

Selected Area Electron Diffraction (SAED) is a technique performed within a TEM that provides crystallographic information about a selected area of the sample. wikipedia.org SAED patterns can determine if a material is crystalline, polycrystalline, or amorphous. youtube.com In the context of this compound research, SAED has been used to analyze the crystallinity of different layers within a battery cell. acs.org For instance, it has helped confirm that the interphase formed during charging is mostly amorphous. acs.org The diffraction patterns can appear as a series of concentric rings for polycrystalline or amorphous materials, or as a pattern of distinct spots for a single crystal. wikipedia.orgresearchgate.net

Energy Dispersive X-ray Spectroscopy (EDS), often coupled with SEM, is an analytical technique used for the elemental analysis or chemical characterization of a sample. thermofisher.com It works by detecting the characteristic X-rays emitted from a sample when it is bombarded by the electron beam. thermofisher.com EDS can be used to create elemental maps, showing the spatial distribution of different elements within the sample. thermofisher.com In the study of this compound composites, EDS has been used to identify and map the distribution of elements like carbon and iodine. osti.gov This helps to differentiate between the various components of the composite material. osti.gov While standard EDS has limitations in detecting very light elements, specialized detectors and techniques are being developed to analyze elements like lithium. gatan.comresearchgate.net

Transmission Electron Microscopy (TEM) and Selected Area Electron Diffraction (SAED)

Electrochemical Characterization Methods

Electrochemical methods are crucial for evaluating the performance of this compound as an electrolyte material.

Electrochemical Impedance Spectroscopy (EIS) is a powerful, non-destructive technique used to study the electrochemical properties of materials and their interfaces. jecst.orgmagtech.com.cn It measures the impedance of a system over a range of frequencies, allowing for the separation and quantification of different electrochemical processes, such as bulk conductivity, interfacial resistance, and charge transfer resistance. jecst.orgspectroscopyonline.com In the context of this compound, EIS is used to determine the ionic conductivity of the electrolyte and to investigate the impedance changes that occur at the electrode-electrolyte interface. osti.govdigitellinc.com For example, a significant reduction in impedance has been observed after charging a cell containing a lithium iodide-based composite electrolyte, indicating the formation of a more conductive interface. osti.gov

Wagner's polarization technique is a direct current (DC) method used to determine the ionic transference number of an electrolyte. researchgate.net The transference number represents the fraction of the total current carried by a specific type of ion (in this case, lithium ions). researchgate.net The measurement involves applying a constant DC voltage across a sample placed between two ion-blocking electrodes (e.g., stainless steel) and monitoring the current as a function of time. researchgate.net The initial current is carried by all mobile charge carriers, while the final steady-state current is due only to electronic conduction. From the initial and final currents, the ionic and electronic contributions to the total conductivity can be separated, and the ionic transference number can be calculated. This technique provides crucial information about the nature of charge transport in the electrolyte. researchgate.net

Cyclic Voltammetry and Galvanostatic Cycling of this compound-Based Cells

Cyclic voltammetry (CV) and galvanostatic cycling are fundamental electrochemical techniques used to evaluate the performance of battery cells. In the context of this compound research, these methods provide critical insights into the redox reactions, reversibility, capacity, and stability of cells where this compound is a key component, often within the electrolyte or at the electrode-electrolyte interface.

Cyclic Voltammetry (CV)

Cyclic voltammetry is employed to study the electrochemical behavior of the iodine species within the cell. A typical CV curve for a lithium-iodine system displays two distinct pairs of redox peaks. rsc.org These peaks are generally associated with the reversible two-step redox reaction of iodide:

I⁻ ↔ I₃⁻

I₃⁻ ↔ I₂

The first set of peaks corresponds to the oxidation of iodide ions (I⁻) to triiodide (I₃⁻) and the corresponding reduction. The second set, at a higher potential, is attributed to the oxidation of triiodide to iodine (I₂) and its subsequent reduction. rsc.orgnih.gov The position and separation of these peaks can provide information about the reaction kinetics and the influence of the electrolyte environment on the redox process. neware.net In some systems, particularly with certain additives, it has been suggested that the high potential peaks may relate to a different chemical transformation, such as the I⁰ ↔ I⁺ pair, which could significantly increase the energy density. rsc.org

The presence of this compound (LiI·H₂O) has been identified in pristine composite solid electrolytes. osti.govcambridge.org The electrochemical stability window and the specific redox behavior are critical for performance. For instance, in some solid-state systems, the decomposition potential of the electrolyte can define the operational voltage window. acs.org Linear sweep voltammetry, a related technique, is also used to determine the electrochemical stability window of electrolytes containing lithium iodide. acs.orgresearchgate.net

Galvanostatic Cycling

Galvanostatic cycling, or charge-discharge testing, is used to assess the practical performance of a battery under constant current conditions. This technique yields crucial data on specific capacity, coulombic efficiency, energy efficiency, and cycle life.

Research on cells incorporating lithium iodide, often in the presence of water (forming hydrates), reveals its significant impact on performance. In lithium-oxygen (Li-O₂) batteries, LiI has been studied as a redox mediator to lower the large charging overpotential. nih.govescholarship.orguchicago.edu However, the presence of water can lead to the formation of lithium hydroxide (B78521) (LiOH) as a discharge product, which can affect rechargeability. nih.govescholarship.orguchicago.edu The interplay between LiI and water is complex, with studies showing that the ratio of H₂O to LiI can alter the reaction products from LiOH to a mixture including lithium peroxide (Li₂O₂), LiOOH·H₂O, and LiOH·H₂O. uchicago.edu

In solid-state batteries, the inclusion of LiI·H₂O in a composite electrolyte has been noted. osti.govcambridge.org Galvanostatic Cycling with Potentiostatic Limitation (GCPL) is a common method for testing these cells. osti.govcambridge.org In one study, a cell was charged in sequential steps with increasing current densities from 5 µA/cm² up to 40 µA/cm². osti.gov The addition of a lithium metal source was found to nearly double the coulombic efficiency compared to cells without it, although it also led to higher resistance after discharge. cambridge.org

The performance of cells with LiI-containing electrolytes is highly dependent on the solvent and other components. For example, in Li-O₂ cells, a dimethyl sulfoxide (B87167) (DMSO)-based electrolyte with LiI showed good performance for about 35 cycles before the coulombic efficiency decreased, whereas a tetraglyme (B29129) (G4)-based electrolyte demonstrated better cyclability for at least 200 cycles. nih.govcnr.it

Interactive Data Table: Galvanostatic Cycling Performance of LiI-Based Cells

The following table summarizes findings from various galvanostatic cycling tests on battery cells incorporating lithium iodide.

Cell Type/Electrolyte	Current Density	Capacity	Cycles	Coulombic Efficiency (%)	Reference
Li-O₂ / LiI in DMSO	0.1 mA cm⁻²	0.2 mAh cm⁻² (limited)	~35 (reversible)	>95 (initial)	nih.govcnr.itacs.org
Li-O₂ / LiI in G4	0.1 mA cm⁻²	0.2 mAh cm⁻² (limited)	200	~100	nih.govcnr.itacs.org
Li-S / LiI in DOL/DME	C/4 (418 mA g⁻¹)	780 mAh g⁻¹ (initial)	10	~91	mdpi.com
Li-S / LiI in DOL/DME	1C (1675 mA g⁻¹)	~600 mAh g⁻¹ (initial)	180	>95	mdpi.com
Solid-State Li/I₂	5-40 µA/cm²	93 mAh/g (at 58% charge)	8 (charge steps)	N/A	osti.gov
Li/Polyiodide Flow Battery	0.44 mA cm⁻²	~15 mAh (discharge)	>120	~99	researchgate.net
Solid-State Li/NMC	C/5	0.5 mAh	>200	98.8 (average)	acs.org

Stability, Degradation, and Purity Considerations of Lithium Iodide Hydrate

Thermal Stability and Dehydration Processes of Lithium Iodide Hydrates

Lithium iodide is known to form several hydrates, with the trihydrate (LiI·3H₂O) being a common commercial form. chemicalbook.com The thermal stability of these hydrates is intrinsically linked to their dehydration, a process that occurs in distinct stages and can be influenced by the surrounding atmosphere and heating rate.

The trihydrate exhibits thermal stability up to approximately 73-75°C. chemicalbook.comresearchgate.net At this temperature, it begins to lose a molecule of water to form the dihydrate (LiI·2H₂O). chemicalbook.com Further heating leads to additional water loss. Studies conducted under vacuum have provided detailed insights into the dehydration sequence. Research on the dehydration of LiI·3H₂O at room temperature (20-25°C) in a vacuum shows that it decomposes to form the monohydrate (LiI·H₂O).

Heating the monohydrate in a vacuum initiates further water evolution in two primary temperature ranges: 30-100°C, with a peak at 65°C, and 100-170°C, with a peak around 140°C. functmaterials.org.uafunctmaterials.org.ua The complete removal of the final water molecule to yield anhydrous lithium iodide is particularly challenging. functmaterials.org.uafunctmaterials.org.ua This final dehydration step often requires careful, slow heating under vacuum to high temperatures, as aggressive heating can lead to hydrolysis, forming impurities like lithium hydroxide (B78521) (LiOH) or lithium oxide. functmaterials.org.uafunctmaterials.org.ua Attempts to completely dehydrate the salt without hydrolysis are often unsuccessful, resulting in a product contaminated with 0.025% to 0.08% LiOH. functmaterials.org.ua

Interestingly, mass spectrometry studies of the thermal decomposition process have detected the evolution of molecular oxygen at temperatures above 200°C. functmaterials.org.ua This is believed to result from the decomposition of lithium peroxide, an impurity that may form as a side product during the dehydration of the crystal hydrate (B1144303).

Hydrate Form	Condition	Temperature Range	Product(s)	Observation
LiI·3H₂O	Heating in air	73°C	LiI·2H₂O	Loses one water molecule. chemicalbook.com
LiI·3H₂O	Vacuum	20-25°C	LiI·H₂O	Decomposes to monohydrate.
LiI·H₂O	Heating in vacuum	30-170°C	Anhydrous LiI	Water release observed in two stages (30-100°C and 100-170°C). functmaterials.org.ua
Residual Hydrate	Heating in vacuum	>200°C	-	Molecular oxygen evolution, possibly from peroxide impurity decomposition. functmaterials.org.ua

Air Sensitivity and Oxidation Pathways of Lithium Iodide

Lithium iodide is highly sensitive to atmospheric conditions, particularly air and light. samaterials.com When exposed to air, the white crystalline solid readily undergoes oxidation, causing it to turn yellow. wikipedia.orgmalvernpanalytical.com This discoloration is a characteristic sign of degradation and is due to the oxidation of the iodide ion (I⁻) to form elemental iodine (I₂). chemicalbook.comwikipedia.orgmalvernpanalytical.com

The oxidation pathway is a significant concern for maintaining the purity and performance of the compound. The trihydrate form is also susceptible, often appearing as a yellowish solid due to the release of iodine upon air exposure. chemicalbook.com This sensitivity necessitates that lithium iodide and its hydrates be handled and stored under an inert atmosphere, such as argon or nitrogen, to prevent oxidation. chemicalbook.comsamaterials.comgoogle.com

The propensity for oxidation is not limited to the solid state. Solutions of lithium iodide are also sensitive to oxidation, which can lead to the reformation of elemental iodine. google.com This is particularly relevant in applications like electrolytes, where the presence of elemental iodine can be detrimental. In such systems, the oxidation can be driven by trace amounts of oxides and peroxides present in the solvent. google.com Furthermore, the process can be accelerated by light, indicating that photo-induced reactions contribute to the degradation. samaterials.comgoogle.com Therefore, excluding both air (specifically oxygen) and light is crucial during its use in chemical reactions and for long-term storage. samaterials.comgoogle.com

Impact of Impurities and Water Content on Lithium Iodide Hydrate Performance

The performance of lithium iodide in various applications is profoundly affected by its purity, with both water content and other chemical impurities playing critical roles.

Water Content: Being highly hygroscopic, lithium iodide readily absorbs moisture from the environment. researchgate.nettestbook.com This water content is a double-edged sword. In some applications, it is an essential component. For instance, in certain layered materials used as solid electrolytes, the presence of water molecules in the crystal lattice can dramatically increase Li⁺ ion mobility and conductivity, in some cases to liquid-like values. rsc.orgrsc.org Similarly, in LiI-based gel electrolytes for dye-sensitized solar cells, increasing the water content enhances ionic conductivity. acs.org

However, this increased conductivity can come at a cost. In the same solar cells, excess water negatively affects the open-circuit voltage and the stability of the dye anchored to the electrode. acs.org Moreover, the presence of water creates a significant risk of hydrolysis, especially during dehydration processes, which results in the formation of performance-degrading impurities like lithium hydroxide and lithium oxide. functmaterials.org.uaresearchgate.net In battery electrolytes, moisture can react with other components, such as the common salt LiPF₆, to produce highly corrosive hydrofluoric acid (HF). google.com

Chemical Impurities: The performance of lithium iodide is highly dependent on its purity grade. functmaterials.org.ua Oxygen-containing impurities such as carbonates (CO₃²⁻), hydroxides (OH⁻), and peroxides (O₂²⁻) are particularly detrimental in applications like scintillator crystals. functmaterials.org.ua In battery electrolytes, residual oxides and peroxides from solvents can oxidize the iodide ion to elemental iodine. google.com This not only reduces the ionic conductivity of the electrolyte but also leads to the deposition of solid iodine on the electrode surfaces, which impedes the electrochemical reactions and lowers the battery's discharge capacity. google.com

Other common impurities found in recycled battery materials, such as copper and iron, can also negatively impact the electrochemical performance, stability, and lifetime of the final product. mdpi.com Conversely, in some advanced all-solid-state batteries, lithium iodide itself is used as an additive to form a stable interface that protects the primary solid electrolyte from decomposition, highlighting its role in mitigating the impact of degradation-related impurities. acs.org

Long-Term Stability in Various Research and Application Environments

The long-term stability of lithium iodide is a critical factor for its viability in durable goods and long-running experiments. Under recommended storage conditions—in a cool, dry, dark place within a tightly sealed container under an inert atmosphere—the compound is stable. samaterials.com

In specific applications, lithium iodide has demonstrated exceptional long-term stability. A prime example is its use as the standard electrolyte in artificial pacemakers, a choice driven by the long cycle life it enables. wikipedia.orgsamaterials.com This implies a high degree of chemical and electrochemical stability over many years in a controlled, isolated environment.

In the field of advanced energy storage, long-term stability is a key area of research. In all-solid-state batteries, composite positive electrodes containing lithium iodide have shown excellent cycling stability, maintaining performance over 2000 cycles. acs.org This stability is attributed to the formation of a protective, stable interphase between the active material and the solid electrolyte, which prevents ongoing decomposition. acs.org Similarly, solid-state electrolytes formulated with LiI additives have been shown to cycle stably with minimal degradation, indicating good long-term chemical stability within the battery system. acs.org The inclusion of iodide in the electrolyte has also been found to create a more stable interface with the highly reactive lithium metal anode, a critical challenge in the development of next-generation batteries. researchgate.net

These findings underscore that while lithium iodide is sensitive to its external environment, it can be engineered into systems where it provides remarkable long-term stability, crucial for demanding applications.

Future Research Directions and Emerging Challenges in Lithium Iodide Hydrate Science

Development of Novel Synthesis Routes for Tailored Hydrate (B1144303) Forms of Lithium Iodide

The precise control over the hydration state and morphology of lithium iodide is a critical challenge, as these factors dictate its properties and performance in various applications. While traditional synthesis involves reacting lithium carbonate or lithium hydroxide (B78521) with hydroiodic acid followed by evaporation, this method offers limited control and involves hazardous reagents. fengchengroup.comsemanticscholar.orgacs.org Future research is increasingly focused on developing sophisticated synthesis routes to produce tailored hydrate forms.

Emerging strategies aim to move beyond simple bulk preparation to create materials with specific hydration numbers (e.g., monohydrate, trihydrate) and physical forms. rigaku.comchemicalbook.com Challenges include preventing the oxidation of iodide in air, which causes the compound to turn yellow, and accurately controlling the water content. fengchengroup.com Current purification and dehydration techniques involve drying the hydrate in a vacuum or in a hydrogen iodide atmosphere, but these can be time-consuming and may not achieve the required purity for advanced applications. fengchengroup.comgoogle.com

Key future research directions include:

Solvent-Controlled Crystallization: Exploring different organic solvents or solvent mixtures to selectively crystallize specific hydrate forms (e.g., LiI·H₂O, LiI·3H₂O).

Mechanochemical Synthesis: Utilizing ball milling and other mechanochemical methods to create nanocrystalline or amorphous hydrate structures with unique properties.

Template-Assisted Synthesis: Employing porous templates to synthesize nanostructured lithium iodide hydrates, such as nanowires or thin films, for applications in microbatteries.

Flow Chemistry: Developing continuous flow reactors for the synthesis of lithium iodide hydrate to achieve better control over reaction conditions, improve scalability, and enhance safety compared to batch processes.

Deeper Understanding of Hydration Sphere Dynamics and Ion Transport Mechanisms in Lithium Iodide Systems

The performance of this compound as an electrolyte is intrinsically linked to the dynamics of water molecules in the hydration sphere of the Li⁺ and I⁻ ions and the resulting ion transport mechanisms. The water molecules are not static but engage in complex interactions with the ions and each other, influencing the ionic conductivity. Research has shown that partially hydrating lithium iodide can increase conductivity by creating a higher defect density. researchgate.net The activation energy for Li-ion motion is a key parameter, with a reported value of 0.66±0.05 eV in LiI·D₂O. capes.gov.br

Future investigations will require a combination of advanced spectroscopy and computational modeling to gain a more profound understanding.

Computational Modeling: Using ab initio molecular dynamics (AIMD) and classical molecular dynamics (MD) simulations to model the structure of the hydration shell, the hydrogen bonding network between water molecules and the iodide anion, and the pathways for lithium-ion diffusion. osti.gov

Advanced Spectroscopic Techniques: Applying techniques like quasi-elastic neutron scattering (QENS) and ultrafast infrared spectroscopy to probe the rotational and translational dynamics of water molecules within the hydrate structure on picosecond timescales.

Solid-State NMR: Utilizing advanced solid-state Nuclear Magnetic Resonance (ssNMR) techniques to characterize the local environments of both lithium and water molecules, providing insights into ion mobility and structural changes during ion conduction. nih.gov

Rational Design of this compound-Based Solid Electrolytes with Enhanced Electrochemical Properties

Lithium iodide is a promising candidate for solid-state electrolytes (SSEs) in high-temperature and long-life batteries, such as those used in artificial pacemakers. samaterials.comwikipedia.org However, its conductivity at room temperature needs improvement for broader applications. energy.gov Hydrated forms of LiI show significantly higher ionic conductivity than the anhydrous form. For instance, LiI·H₂O exhibits a room temperature conductivity of 6.6×10⁻⁶ (Ω cm)⁻¹. capes.gov.br

The rational design of new electrolytes involves creating composite materials where the this compound is combined with other components to enhance performance.

Composite Electrolytes: Research into composite electrolytes, such as those combining LiI hydrate with polymers (e.g., polyvinyl-pyrrolidone) or organic molecules (e.g., 3-hydroxypropionitrile (B137533), HPN), has shown promise. osti.govcambridge.org The LiI-LiI(HPN)₂ composite, for example, can function as a self-forming electrolyte in rechargeable Li/I₂ batteries. researchgate.netosti.gov

Nanostructuring and Particle Size Control: Reducing the particle size of LiI through methods like grinding and sonication has been shown to improve ionic conductivity. researchgate.net

Doping Strategies: Introducing dopants into the LiI crystal lattice to create defects, such as adding calcium iodide to induce Schottky defects, can increase ionic conductivity. osti.gov

Halide Additives in Other SSEs: The role of LiI as an additive in other solid electrolytes, such as lithium thioborates (e.g., Li₁₀B₁₀S₂₀), is a burgeoning area. LiI has been found to reduce grain boundary resistance and increase the crystallinity of the host electrolyte, leading to a significant boost in ionic conductivity to over 1.0 mS cm⁻¹. acs.org

A summary of conductivity data for various LiI-based systems is presented below.

Electrolyte System	Ionic Conductivity (S/cm) at 25°C	Activation Energy (eV)	Reference
LiI (intrinsic region)	---	0.81 ± 0.05	capes.gov.br
LiI·H₂O	6.6 × 10⁻⁶	---	capes.gov.br
LiI·D₂O	6.1 × 10⁻⁶	0.66 ± 0.05	capes.gov.br
Li₁₀B₁₀S₂₀ with LiI additive	> 1.0 × 10⁻³	---	acs.org
LiI/succinonitrile (5%)	~1.6 × 10⁻³	---	osti.gov

Advanced Interfacial Engineering for Next-Generation Solid-State Batteries Utilizing this compound

The interface between the solid electrolyte and the electrodes is a critical determinant of a solid-state battery's performance, influencing everything from impedance to cycle life. osti.gov In batteries using LiI hydrate, the formation of a stable solid-electrolyte interphase (SEI) is crucial. Research has shown that using a hydrated lithium iodide starting material can help form a hydrated SEI layer that mitigates issues like impedance growth and the formation of "soft shorts". cambridge.orgosti.gov

Future research must focus on sophisticated interfacial engineering strategies:

In-situ Interface Formation: Investigating self-forming batteries where the active materials and the electrode-electrolyte interfaces are created in-situ upon the first charge. osti.govosti.gov This approach, using electrolytes like LiI-LiI(HPN)₂, simplifies manufacturing and can lead to intimately contacted interfaces. researchgate.netrsc.org

Interlayer Deposition: Applying ultrathin protective coatings (e.g., Al₂O₃) via techniques like atomic layer deposition (ALD) onto the electrode or electrolyte surface to create an artificial SEI with tailored properties, reducing interfacial resistance. osti.gov

Composite Cathodes: In Li₂S-based batteries, incorporating LiI into the cathode has been shown to form a stable, amorphous interphase between the active material and the sulfide (B99878) solid electrolyte. acs.org This interphase, thought to be an LPS–LiI glass-like material, protects the electrolyte from decomposition and improves battery performance. acs.org

Anode Interface Modification: The presence of LiI at the lithium metal anode interface has been observed to improve cycling stability and induce uniform plating of lithium, which is critical for preventing dendrite growth. acs.org Further work is needed to optimize the LiI concentration and distribution at the anode.

Expanding Catalytic Applications and Mechanistic Insights for this compound

Lithium iodide is recognized as a versatile reagent and catalyst in organic synthesis, used for reactions such as C-O bond cleavage (e.g., converting methyl esters to carboxylic acids), epoxide opening, and as an additive in organometallic transformations. samaterials.comwikipedia.orgdv-expert.org It also finds use as a catalyst in industrial processes like the production of glacial acetic acid. fengchengroup.comconsegicbusinessintelligence.com

The challenge lies in expanding its applications and gaining a deeper mechanistic understanding of its catalytic role, particularly for the hydrate form.

New Catalytic Reactions: Exploring the use of LiI hydrate as a catalyst in novel, environmentally friendly reactions, such as biomass conversion or CO₂ utilization. Its hygroscopic nature could be leveraged in reactions where controlled water release is beneficial. testbook.com

Mechanistic Studies: Combining kinetic studies with in-situ spectroscopic monitoring and computational chemistry (DFT) to elucidate the precise role of the lithium cation, the iodide anion, and the water of hydration in the catalytic cycle. Understanding whether it acts as a mild Lewis acid, a source of nucleophilic iodide, or a bifunctional catalyst is key. samaterials.com

Synergistic Catalysis: Investigating synergistic effects where LiI hydrate is used in combination with other catalysts (e.g., transition metals, organocatalysts) to achieve higher activity and selectivity than either catalyst could alone.

Integration of Advanced Characterization Techniques for In-situ/Operando Studies of this compound Systems

To unravel the complex dynamic processes occurring within this compound systems, particularly during electrochemical cycling or catalysis, it is essential to move beyond static, ex-situ characterization. The integration of advanced in-situ (in place) and operando (in operation) techniques is a major frontier.

Future research will depend heavily on the application of and correlation between multiple advanced techniques:

In-situ X-ray and Neutron Diffraction (XRD/ND): Monitoring the crystal structure changes of LiI hydrate, including phase transitions and changes in hydration state, as a function of temperature, humidity, or electrochemical cycling. rigaku.comsustainability-directory.com Neutron diffraction is particularly sensitive to the position of lithium and hydrogen atoms, providing unique insights into the hydrate structure. sustainability-directory.com

Operando Spectroscopy (Raman, IR, XPS): Probing the chemical and electronic state of the electrolyte and the electrode/electrolyte interfaces as the battery charges and discharges. For example, surface-enhanced Raman spectroscopy (SERS) and tip-enhanced Raman spectroscopy (TERS) can provide nanoscale chemical information about the SEI layer. numberanalytics.com X-ray Photoelectron Spectroscopy (XPS) can identify the elemental composition and bonding at the interface. acs.orgsustainability-directory.com

In-situ Electron Microscopy (SEM, TEM): Visualizing morphological changes in real-time. Environmental Scanning Electron Microscopy (ESEM) allows for imaging of hydrated samples, which is crucial for studying the (de)hydration process directly. numberanalytics.com Cryo-electron microscopy (Cryo-EM) can be used to visualize delicate structures in their near-native, hydrated state. sustainability-directory.comnumberanalytics.com

Simultaneous Thermal Analysis: Techniques like simultaneous XRD-DSC (Differential Scanning Calorimetry) can correlate structural changes with thermal events, providing a comprehensive picture of the hydrate's stability under different conditions. rigaku.com

Sustainability and Environmental Considerations in Production and Application of this compound

As the demand for lithium compounds grows, particularly for batteries, the environmental impact of their production becomes a critical concern. greenmatch.co.ukmdpi.com Traditional methods for producing lithium iodide can be hazardous and environmentally damaging. The conventional neutralization method uses hydriodic acid, which is unstable and can produce toxic iodine vapor. semanticscholar.orgacs.orgnih.gov Furthermore, lithium extraction itself, whether from brines or hard-rock ores, has significant environmental footprints related to water usage, energy consumption, and waste generation. greenmatch.co.uksqm.com

Future research and industrial development must prioritize sustainability:

Green Synthesis Processes: A significant challenge is to develop environmentally benign production methods. Electrodialysis metathesis (EDM) is an emerging technology for producing high-purity lithium iodide from raw materials like potassium iodide and lithium sulfate. semanticscholar.orgacs.org This process has a simpler workflow, lower energy consumption, and avoids the use of hazardous reagents, representing a promising green alternative. nih.gov

Recycling and Recovery: Developing efficient processes for recycling lithium and iodine from spent batteries and other waste streams is crucial for a circular economy. Researchers are exploring methods like using eutectic mixtures of lithium salts to enable direct recycling of battery components. greenmatch.co.uk

Minimizing Environmental Release: Proper handling and disposal protocols are essential to prevent the release of lithium iodide into the environment, where it can pose risks. testbook.comfishersci.com

Q & A

Q. Characterization Methods :

• Thermogravimetric Analysis (TGA) : Determines the hydrate stoichiometry (x in LiI·xH₂O) by measuring mass loss upon dehydration. For example, heating to 73°C removes one water molecule, while 80°C removes two .
• X-ray Diffraction (XRD) : Confirms crystalline structure and distinguishes between hydrate forms (mono-, di-, trihydrate) .
• Elemental Analysis : Validates purity via iodine and lithium content quantification .

Q. Key Considerations :

• Control humidity during synthesis to prevent unintended hydration levels.
• Use anhydrous solvents and inert atmospheres to avoid oxidation, which causes yellow discoloration due to iodine formation .

What precautions are necessary when handling and storing this compound to maintain its stability and purity?

Basic Research Question
Handling Protocols :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, sealed goggles, and lab coats to prevent skin/eye irritation (GHS07 hazard classification) .
• Controlled Environment : Use glove boxes for air-sensitive operations to minimize exposure to moisture and CO₂ .
• Ventilation : Work in fume hoods to avoid inhalation of fine particles (PAC-1 exposure limit: 30 mg/m³) .

Q. Storage Guidelines :

• Store in airtight containers under inert gas (e.g., argon) at room temperature.
• Protect from light to prevent photodegradation and iodide oxidation .

Q. Stability Risks :

• Hygroscopicity: Rapid moisture absorption can alter hydrate stoichiometry.
• Corrosivity: Molten LiI·xH₂O (melting point ~73°C) reacts with glass and ceramics .

How does the hydration structure of Lithium iodide in aqueous solutions change with temperature, and what experimental techniques are suitable for studying these changes?

Advanced Research Question
Temperature-Dependent Hydration Dynamics :

• Supercooled Solutions : X-ray diffraction studies (e.g., LiI·5H₂O at −30°C) reveal that the hydration shell of I⁻ becomes more ordered at lower temperatures, with water-water interactions strengthening (e.g., from 11.5 to 22.0 interactions at −30°C) .
• Li⁺ Coordination : Li⁺ retains a tetrahedral hydration geometry (4–6 water molecules), but distortions occur in supercooled states, reducing (Li)H₂O···H₂O interactions .

Q. Experimental Techniques :

• X-ray/Neutron Diffraction : Resolves ion-water distances (e.g., I⁻–O distance: 3.5 Å) and hydration numbers .
• Raman Spectroscopy : Tracks hydrogen-bond strength via OH stretching shifts (e.g., 3000–3300 cm⁻¹ band intensifies with cooling) .

Q. Mitigation Strategies :

• Combine multiple techniques (e.g., neutron diffraction for Li⁺, Raman for H-bonding).
• Standardize solution composition and temperature in comparative studies .

How can researchers design experiments to elucidate the role of this compound as a Lewis acid catalyst in organic synthesis reactions?

Advanced Research Question
Experimental Design Considerations :

• Substrate Screening : Test LiI·xH₂O in reactions requiring mild Lewis acidity, such as ester cleavage or C–C bond formation .
• Hydrate Form Optimization : Compare catalytic activity of mono- vs. trihydrate forms, as water content influences acidity .
• Mechanistic Probes :
  • In Situ FTIR : Monitor intermediate formation (e.g., acyl iodide in ester reactions).
  • Kinetic Studies : Vary LiI concentration to determine rate laws and active species .

Case Study :
In aldol reactions, LiI·xH₂O facilitates enolate formation via iodide coordination to carbonyl groups. Control experiments with anhydrous LiI can isolate the role of water in catalysis .

Q. Key Variables :

• Solvent polarity (e.g., acetone vs. THF).
• Hydration level (x) and its impact on Lewis acidity .